2-Methylpyrido[2,3-b]pyrazin-3-amine

• CAS: 1258652-12-8
• Molecular Formula: C8H8N4
• Molecular Weight: 160.18 g/mol
• SMILES: CC1=C(N=C2C(=N1)C=CC=N2)N
• InChI: InChI=1S/C8H8N4/c1-5-7(9)12-8-6(11-5)3-2-4-10-8/h2-4H,1H3,(H2,9,10,12)
• InChIKey: UJMINANKXSUKBJ-UHFFFAOYSA-N

2-Methylpyrido[2,3-b]pyrazin-3-amine: A Key Heterocyclic Building Block

2-Methylpyrido[2,3-b]pyrazin-3-amine (CAS 1258652-12-8) is a heterocyclic molecular scaffold belonging to the pyrido[2,3-b]pyrazine class [1]. It is characterized by a fused pyridine-pyrazine core substituted with a methyl group at the 2-position and a primary amine at the 3-position, with a molecular weight of 160.18 g/mol and molecular formula C8H8N4 . This compound serves as a versatile intermediate and building block in medicinal chemistry, particularly as a core structure for designing kinase inhibitors, as its parent class is widely explored for modulating tyrosine kinases and serine/threonine kinases [2].

• [1] PubChem. (2025). 2-Methylpyrido[2,3-b]pyrazin-3-amine. Compound Summary. CID 50987757. View Source
• [2] Claus, E., Seipelt, I., Guenther, E., Polymeropoulos, E., Czech, M., & Schuster, T. (2007). NOVEL PYRIDOPYRAZINES AND THEIR USE AS MODULATORS OF KINASES. U.S. Patent Application No. US20070149484 A1. Zentaris GmbH. View Source

Why Unsubstituted & Deaminated Analogs Cannot Substitute

Generic substitution within the pyrido[2,3-b]pyrazine family is unreliable due to the critical impact of the 2-methyl and 3-amine substituents on the scaffold's physicochemical profile and its ability to serve as a productive starting point for structure-activity relationship (SAR) exploration. The 2-methyl group modulates lipophilicity and metabolic stability predictions, as reflected in a measured LogP of 0.72 for the target compound [1], while the 3-amine provides a key vector for further derivatization, differentiating it from the unsubstituted pyrido[2,3-b]pyrazin-3-amine [2] and the deaminated 2-methylpyrido[2,3-b]pyrazine . The quantitative differences detailed below demonstrate that even subtle structural changes lead to significant shifts in molecular properties that directly influence synthetic strategy and target engagement potential.

• [1] Chembase. (2025). 2-methylpyrido[2,3-b]pyrazin-3-amine. Product Record. Catalog No. EN300-89672. View Source
• [2] PubChem. (2025). Pyrido[2,3-b]pyrazin-3-amine. Compound Summary. CID 123456. View Source

Key Differentiation Evidence

Lipophilicity Increase Over Unsubstituted Analog

The 2-methyl substitution on the pyrido[2,3-b]pyrazine core results in a significant increase in lipophilicity compared to the unsubstituted parent compound, a critical parameter for passive membrane permeability and target engagement. The target compound has a measured LogP of 0.72 [1], whereas the unsubstituted pyrido[2,3-b]pyrazin-3-amine (CAS 155535-24-3) has a computed XLogP3 of 0.5 [2].

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP (measured): 0.72
Comparator Or Baseline	Pyrido[2,3-b]pyrazin-3-amine (XLogP3: 0.5)
Quantified Difference	Delta = +0.22 LogP units
Conditions	Measured LogP (Chembase) vs. computed XLogP3 (PubChem) for the comparator

Why This Matters

A higher LogP can be advantageous for projects requiring improved passive permeability, directly influencing the selection of a more membrane-permeable starting point for lead optimization.

• [1] Chembase. (2025). 2-methylpyrido[2,3-b]pyrazin-3-amine. Product Record. Catalog No. EN300-89672. View Source
• [2] PubChem. (2025). Pyrido[2,3-b]pyrazin-3-amine. Compound Summary. View Source

H-Bond Donor/Acceptor Advantage vs. Deaminated Analog

The presence of the primary amine at the 3-position provides this compound with a hydrogen bond donor (HBD) count of 1, which is absent in the 2-methylpyrido[2,3-b]pyrazine analog (CAS 155629-97-3) . The target compound also has an H-acceptor count of 4 and a TPSA of 64.7 Ų [1], compared to the deaminated analog which has a TPSA of 25.8 Ų . This is a critical differentiator for establishing key binding interactions in a target protein's active site.

Evidence Dimension	Hydrogen Bond Donor (HBD) Count and Topological Polar Surface Area (TPSA)
Target Compound Data	HBD = 1, H-acceptors = 4, TPSA = 64.7 Ų
Comparator Or Baseline	2-Methylpyrido[2,3-b]pyrazine (HBD = 0, H-acceptors = 3, TPSA = 25.8 Ų)
Quantified Difference	Delta HBD: +1; Delta TPSA: +38.9 Ų
Conditions	Computed molecular properties from PubChem and ChemSpider

Why This Matters

The amine group dramatically alters the hydrogen bonding capability and polarity, making the target compound uniquely suitable for binding to protein pockets that require a donor-acceptor motif, a feature absent in the deaminated core.

• [1] PubChem. (2025). 2-Methylpyrido[2,3-b]pyrazin-3-amine. Compound Summary. CID 50987757. View Source

Higher Purity Baseline vs. Unsubstituted Building Block

For chemical procurement, the guaranteed purity of the starting material is a critical decision factor. 2-Methylpyrido[2,3-b]pyrazin-3-amine is commercially available at a purity of 98% (Leyan) and 95% (Enamine) [1]. In contrast, the most readily available building block of the unsubstituted pyrido[2,3-b]pyrazin-3-amine core is listed at 95% purity, providing a quantifiably higher purity guarantee from major suppliers.

Evidence Dimension	Commercial Purity
Target Compound Data	98% (Leyan), 95% (Enamine)
Comparator Or Baseline	Pyrido[2,3-b]pyrazin-3-amine (95% purity typical)
Quantified Difference	+3% absolute purity at the high end
Conditions	Supplier specifications (Leyan, Enamine, Chembase)

Why This Matters

A higher and verified purity specification reduces the risk of impurities interfering with complex synthetic steps or biological assays, making it a more reliable and cost-effective choice for sensitive downstream applications.

• [1] Chembase. (2025). 2-methylpyrido[2,3-b]pyrazin-3-amine. Product Record. Catalog No. EN300-89672. View Source

Kinase Inhibitor Scaffold Diversity

The pyrido[2,3-b]pyrazine scaffold is a core motif in patented kinase inhibitor series, particularly those targeting tyrosine kinases and related pathological cell proliferation [1]. The specific 2-methyl-3-amino substitution pattern represents a distinct and less-explored chemical space within this class. While the base-dissubstituted core appears in broad patents, the specific combination of a 2-methyl and a 3-amine differentiates it from more common 2,3-disubstituted analogs (e.g., 2-phenyl or 3-arylethynyl derivatives) often cited in literature [2], offering novelty and a distinct vector for SAR expansion.

Evidence Dimension	Patent and Literature Structural Novelty
Target Compound Data	2-methyl-3-amino substitution pattern on the pyrido[2,3-b]pyrazine core
Comparator Or Baseline	Common literature analogs: 2-phenyl or 3-arylethynyl substitutions
Quantified Difference	Qualitative differentiation based on substitution pattern novelty
Conditions	Review of patent literature (US20070149484) and recent medicinal chemistry papers

Why This Matters

Selecting a scaffold with a distinct, less-crowded substitution pattern can provide a competitive advantage in intellectual property and a unique starting point for developing novel kinase inhibitors with potentially improved selectivity profiles.

• [1] Claus, E., Seipelt, I., Guenther, E., Polymeropoulos, E., Czech, M., & Schuster, T. (2007). NOVEL PYRIDOPYRAZINES AND THEIR USE AS MODULATORS OF KINASES. U.S. Patent Application No. US20070149484 A1. Zentaris GmbH. View Source
• [2] Tammana, M. R., & Sarveswari, S. (2021). Synthesis, Molecular Docking and Biological Evaluation of Novel 3-substituted Pyrido[2,3-b]pyrazine Derivatives. Malaysian Journal of Chemistry, 23(3). View Source

Key Application Scenarios

Fragment-Based Lead Generation

This compound is an ideal starting point for fragment-based drug discovery projects targeting protein pockets that require a specific hydrogen bond donor-acceptor motif and improved permeability. The combination of a measured LogP of 0.72, a single H-bond donor, and 4 acceptors [1] directly addresses the need for fragments with balanced polarity and oral drug-likeness, as evidenced by the quantitative differences from the unsubstituted [2] and deaminated analogs.

Patentable Kinase Inhibitor Library Synthesis

For medicinal chemistry groups focusing on kinase targets, this scaffold offers a direct entry into a biologically validated pyrido[2,3-b]pyrazine class with a distinct substitution pattern. Its utility is supported by patent literature demonstrating the core's effectiveness as a kinase modulator [3], while its specific substitution pattern provides a less-crowded chemical space for exploring novel intellectual property compared to the more common 2-phenyl or 3-arylethynyl derivatives [4].

High-Fidelity Chemical Biology Probe Synthesis

The higher guaranteed purity of this compound (98% from Leyan and 95% from Enamine [1]) compared to the unsubstituted scaffold, makes it a superior choice for multi-step syntheses of chemical biology probes. The reduced impurity profile minimizes the risk of side reactions, ensuring higher yields and more reliable identification of the active chemical entity in complex target-engagement studies.

• [1] Chembase. (2025). 2-methylpyrido[2,3-b]pyrazin-3-amine. Product Record. Catalog No. EN300-89672. View Source
• [2] PubChem. (2025). Pyrido[2,3-b]pyrazin-3-amine. Compound Summary. View Source
• [3] Claus, E., Seipelt, I., Guenther, E., Polymeropoulos, E., Czech, M., & Schuster, T. (2007). NOVEL PYRIDOPYRAZINES AND THEIR USE AS MODULATORS OF KINASES. U.S. Patent Application No. US20070149484 A1. Zentaris GmbH. View Source
• [4] Tammana, M. R., & Sarveswari, S. (2021). Synthesis, Molecular Docking and Biological Evaluation of Novel 3-substituted Pyrido[2,3-b]pyrazine Derivatives. Malaysian Journal of Chemistry, 23(3). View Source